Cas no 1804771-91-2 (2-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804771-91-2
• MF: C₉H₇F₃N₂O₂
• MW: 232.159292459488
• CID: 4832299
• Update Time: 2025-09-27

2-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2O2/c1-5-4-14-8(15)6(2-3-13)7(5)16-9(10,11)12/h4H,2H2,1H3,(H,14,15)
• InChI Key： BGOKKWACOGOMTQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CNC(C=1CC#N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 426
• XLogP3: 0.7
• Topological Polar Surface Area: 62.1

Additional information on 2-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

2-Hydroxy-5-Methyl-4-(Trifluoromethoxy)Pyridine-3-Acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804771-91-2, known as 2-Hydroxy-5-Methyl-4-(Trifluoromethoxy)Pyridine-3-Acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, methyl, trifluoromethoxy, and acetonitrile groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Hydroxy-5-Methyl-4-(Trifluoromethoxy)Pyridine-3-Acetonitrile in drug discovery and development. Its trifluoromethoxy group is known to enhance the stability and bioavailability of molecules, while the hydroxyl group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. The acetonitrile group further adds electron-withdrawing properties, which can modulate the electronic characteristics of the molecule, making it suitable for targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated an efficient route using microwave-assisted synthesis, which significantly reduced reaction times while maintaining product quality.

In terms of applications, 2-Hydroxy-5-Methyl-4-(Trifluoromethoxy)Pyridine-3-Acetonitrile has shown promise in the development of antimicrobial agents and anti-inflammatory drugs. Its ability to inhibit key enzymes involved in bacterial resistance mechanisms makes it a potential candidate for next-generation antibiotics. Additionally, its role as a precursor in the synthesis of advanced materials, such as organic semiconductors, has been explored in recent materials science research.

From an environmental perspective, the compound's stability under various conditions has been extensively studied. Research indicates that it exhibits low toxicity to aquatic organisms and degrades slowly under natural conditions, which aligns with current green chemistry principles. This makes it a sustainable choice for industrial applications where environmental impact is a concern.

In conclusion, 2-Hydroxy-5-Methyl-4-(Trifluoromethoxy)Pyridine-3-Acetonitrile (CAS No. 1804771-91-2) stands out as a versatile compound with a wide range of potential uses. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.